Cas no 2751619-83-5 (methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid)

• Product Name: methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid
• CAS No: 2751619-83-5
• MF: C₁₁H₁₆F₃NO₅
• MW: 299.243654251099
• CID: 6010877
• PubChem ID: 165753262
• Update Time: 2023-12-13

methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid
• methyl 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate; trifluoroacetic acid
• Z5534311585
• EN300-37323733
• EN300-39870341
• 2751619-83-5

• Inchi： 1S/C9H15NO3.C2HF3O2/c1-8-3-9(4-8,5-10)6(13-8)7(11)12-2;3-2(4,5)1(6)7/h6H,3-5,10H2,1-2H3;(H,6,7)
• InChI Key： PHIMJPPNGJYITM-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C12CC(C)(OC1C(=O)OC)C2)N

Computed Properties

• Exact Mass: 299.09805710g/mol
• Monoisotopic Mass: 299.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų